2,6-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide
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Description
2,6-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide is a useful research compound. Its molecular formula is C25H33N3O4 and its molecular weight is 439.556. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis and Alkaloid Production
One study describes the enantioselective synthesis of tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids from a deprotonated α-aminonitrile, showcasing the utility of such compounds in the preparation of various alkaloids, which are important for their pharmacological properties (Blank & Opatz, 2011).
Sigma-2 Receptor Probe Development
Another research focuses on the development of a novel sigma-2 receptor probe, highlighting the synthesis and in vitro evaluation of benzamide analogues for their binding affinity to sigma-2 receptors, which could be important for understanding receptor functionality and potential therapeutic targets (Xu et al., 2005).
Ligands for SK Channel Blockers
Research on the synthesis and radioligand binding studies of C-5- and C-8-substituted tetrahydroisoquinoliniums as SK channel blockers is also relevant. These compounds, structurally related to N-methyl-laudanosine and N-methyl-noscapine, have implications for neurological applications, particularly in modulating SK channels (Graulich et al., 2005).
Arylamides Hybrids for PET Radiotracers
Additionally, there's a study on arylamides hybrids of two high-affinity σ2 receptor ligands for tumor diagnosis, providing insights into the structural requirements for developing effective PET radiotracers for cancer imaging (Abate et al., 2011).
Properties
IUPAC Name |
2,6-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O4/c1-27-11-5-6-18-16-19(9-10-20(18)27)21(28-12-14-32-15-13-28)17-26-25(29)24-22(30-2)7-4-8-23(24)31-3/h4,7-10,16,21H,5-6,11-15,17H2,1-3H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJZBIXJCTVRDAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=CC=C3OC)OC)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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